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Compound of Interest

Compound Name: ER-464195-01
CAS No.: 859218-37-4
Cat. No.: B15279959
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the
research compound ER-464195-01. All personnel must review this guide thoroughly before
handling the compound.

Compound Information

ER-464195-01 is a specific, orally active inhibitor of Calreticulin (CRT) binding to integrin a
subunits. It is intended for research use only and is not for human or veterinary use.[1]
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Property Value
1-propyl-4-(2-(3,3,5,5-

IUPAC Name tetramethylcyclohexyl)phenyl)piperazine
hydrochloride

Synonyms ER-464195-01 HCI, ER 464195-01

CAS Number 859218-37-4 (HCI)

Molecular Formula C23H39CIN2

Molecular Weight 379.03 g/mol

Table 1: Physicochemical Properties of ER-464195-01

Personal Protective Equipment (PPE)

As a precautionary measure for a compound with an incomplete toxicological profile, the

following minimum PPE is mandatory when handling ER-464195-01.

PPE Category

Specification

Rationale

Hand Protection

Double-layered disposable

nitrile gloves.

To provide robust protection

against incidental skin contact.

Eye Protection

ANSI Z87.1 compliant safety
glasses with side shields or

chemical splash goggles.

To protect eyes from splashes
or airborne particles of the

compound.

Body Protection

A knee-length laboratory coat

with long sleeves.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
is recommended if handling
the compound as a powder
outside of a certified chemical
fume hood or if aerosolization

is possible.

To prevent inhalation of the

compound.
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Table 2: Recommended Personal Protective Equipment for ER-464195-01
Handling and Storage

Storage:

o Short-term (days to weeks): Store in a dry, dark location at 0-4°C.[1]

e Long-term (months to years): Store at -20°C.[1]

Handling:

Handle ER-464195-01 in a well-ventilated area, preferably within a certified chemical fume
hood, especially when handling the solid form to avoid dust formation.

Avoid direct contact with skin, eyes, and clothing.

Prevent inhalation of dust or aerosols.

Wash hands thoroughly after handling.

Disposal Plan

Dispose of ER-464195-01 and any contaminated materials as hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container for
Unused Compound
hazardous waste.

_ _ , Place in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) )
container.

) Dispose of in a designated hazardous waste
Contaminated PPE (e.g., gloves) o )
container immediately after use.

Rinse thoroughly with a suitable solvent. The
] first rinseate must be collected as hazardous

Empty Containers ) ]
waste. Subsequent disposal of the container

should follow institutional guidelines.
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Table 3: Disposal Guidelines for ER-464195-01
Experimental Protocols
In Vivo Dextran Sodium Sulfate (DSS)-Induced Colitis Mouse Model

This protocol is based on a study demonstrating the therapeutic effects of ER-464195-01 in a
mouse model of inflammatory bowel disease[2][3].

Workflow:
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Colitis Induction

Administer 2% DSS in drinking water for 5 days

Initiate treatment after induction period

Treatment

Administer ER-464195-01 (5 mg/kg, p.o.) daily for 6 days

Monitorin%& Analysis

Daily monitoring of body weight and disease activity index (DAI)

:

At day 6, collect colon tissue for length measurement and histological analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-for-handling-er-464195-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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